Regulator of G-protein signaling 5 (74-83)

• sequence: GLASFKSFLK
• source: Homo sapiens (human)
• synonym: Regulator of G-protein signaling 5 (74-83)

Description

Regulator of G-protein signaling 5

Scientific Research Applications

1. Role in Calcium Signaling

RGS proteins, including RGS5, contribute to generating receptor-specific patterns of cytosolic Ca2+ oscillations. This involves associating with specific receptors, accelerating G-protein inactivation, and responding to changes in cytosolic Ca2+ (Taylor & Thorn, 2001).

2. Selective Regulation of G-Protein Signaling

RGS5 is part of a family that plays an essential regulatory role in G-protein-mediated signal transduction. The specificity and selectivity in regulating receptors, ion channels, and other physiological events are notable features of RGS5 (Xie & Palmer, 2007).

3. Modulation of G-Protein Signaling

RGS5 acts as a modulator and integrator of G protein signaling, influencing both slow (e.g., Ca2+ oscillations) and fast (e.g., ion conductances, phototransduction) signaling responses. Its involvement in diverse cellular responses such as cell growth, differentiation, and intracellular trafficking highlights its significance (Hollinger & Hepler, 2002).

4. Influence in Cancer Biology

RGS5 has been linked to the pathophysiology of cancer, with changes in RGS transcript expression during oncogenesis and specific roles in multiple cancer types being documented (Hurst & Hooks, 2009).

5. Key Regulator in Vascular Remodeling

RGS5 plays a significant role in vascular remodeling and pericyte maturation in tumors, and is critical for cardiovascular functions like hypertension, atherosclerosis, and angiogenesis (Manzur & Ganss, 2009).

6. Regulation and Functions in Heterotrimeric G-Protein Signaling

RGS5 is a part of the mechanism where G proteins relay information from G-protein-coupled receptors to the inside of cells, modulating various physiological functions (Syrovatkina, Alegre, Dey & Huang, 2016).

7. Role in Cardiovascular Function

RGS5, through its modulation of G-protein-coupled receptor signaling, plays a crucial role in the regulation of cardiovascular function, affecting aspects like heart rate, growth, contraction, and vascular tone (Zhang & Mende, 2014).

8. Implications in Nuclear Localization and Cell Cycle Control

Some RGS proteins, including RGS5, can undergo translocation to the nucleus, suggesting their role in the regulation of transcription and cell cycle control (Burchett, 2003).

9. Regulation in Fungi and Role in Biological Processes

In fungi like Aspergillus nidulans, RGS proteins, including RGS5, control various aspects of biological processes such as hyphal proliferation, spore formation, and secondary metabolite production (Yu, 2006).

10. Enhancement of GPCR-Mediated Signaling

RGS5 is involved in the enhancement of GPCR-mediated signaling, indicating its potential role in fine-tuning receptor signaling processes (Roman, Talbot, Roof, Sunahara, Traynor & Neubig, 2007).

11. Therapeutic Potential in Cardiovascular Diseases

RGS5 is considered a potential therapeutic target in cardiovascular diseases due to its key role in regulating GPCR signaling pathways, which are critical for cardiovascular system function (Riddle, Schwartzman, Bond & Insel, 2005).

12. Regulation of G-Protein Signaling

RGS5 plays a crucial role in the regulation of G-protein signaling, impacting the specificity and efficacy of GPCR signaling in various physiological and pathological conditions (Blazer, Zhang, Casey, Husbands & Neubig, 2011).

13. Physiological Control of G-Protein Signaling

RGS5 is involved in the physiological control of G-protein signaling, playing a critical role in various G-protein-mediated cell signaling pathways (Ishii & Kurachi, 2003).

14. Potential as Drug Targets

RGS5's role in disease states, particularly in cancer and neurological disorders, makes it a promising target for pharmacological intervention (O'Brien, Wilkinson & Roman, 2019).

15. Spatial Focusing of G-Protein Signals

RGS5 can lead to the spatial focusing of active G-protein around a cluster of receptors, enhancing the specificity of G-protein signals (Zhong, Wade, Woolf, Linderman, Traynor & Neubig, 2003).